2-Bromo-N-1,3-thiazol-2-ylbutanamide
Overview
Description
2-Bromo-N-1,3-thiazol-2-ylbutanamide (2-Br-N-1,3-Thiazol-2-ylbutanamide) is an organic compound that has been studied extensively in the fields of medicinal chemistry, organic synthesis, and biochemistry. This compound has been found to have a variety of applications in the laboratory, including its use in the synthesis of pharmaceuticals, as well as its use in the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Applications
Synthesis of Trifluoromethylthiazoles : Research has shown the reaction of related compounds with thiourea and N-monosubstituted thioureas to produce 4-trifluoromethylthiazoles, highlighting the compound's utility in synthesizing novel thiazole derivatives (Tanaka et al., 1991).
Formation of Bromodifluoromethyl Thiazoles : Another study reported a synthetic protocol for introducing a bromodifluoromethyl group at the C4 of the thiazole, which can be further transformed for radiopharmaceutical applications (Colella et al., 2018).
Functionalization of Thiazoles : Research on 2-alkylidene-5-methylidene-1,3-thiazolidin-2-ylidenes reacting with N-bromosuccinimide has led to the formation of 2-alkylidene-5-(bromomethyl)-2,3-dihydro-1,3-thiazoles, demonstrating the compound's versatility in chemical synthesis (Litvinchuk et al., 2018).
Biomedical Research and Drug Development
Antitumor Activity : A study highlighted the synthesis of imidazo[2,1-b][1,3]thiazoles, where the compound's derivatives showed moderate ability to suppress the growth of kidney cancer cells, illustrating its potential in cancer research (Potikha & Brovarets, 2020).
Therapeutic Potential in Alzheimer's and Diabetes : Research evaluated the therapeutic potential of bi-heterocycles containing a 1,3-thiazole and 1,3,4-oxadiazole in the skeleton against Alzheimer's disease and diabetes, supporting the compound's relevance in therapeutic development (Ramzan et al., 2018).
Potential as MAGL Inhibitors : A study on the synthesis of highly functionalized 5-bromo-2-aminothiazoles suggested their use as potential inhibitors of monoacylglycerol lipase (MAGL), a target in various pharmacological treatments (Prévost et al., 2018).
Mechanism of Action
Properties
IUPAC Name |
2-bromo-N-(1,3-thiazol-2-yl)butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2OS/c1-2-5(8)6(11)10-7-9-3-4-12-7/h3-5H,2H2,1H3,(H,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKJINHVPVKYWNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=NC=CS1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30552704 |
Source
|
| Record name | 2-Bromo-N-(1,3-thiazol-2-yl)butanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30552704 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
116200-99-8 |
Source
|
| Record name | 2-Bromo-N-2-thiazolylbutanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=116200-99-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-N-(1,3-thiazol-2-yl)butanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30552704 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
